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Compound of Interest

Compound Name: (R)-GNE-140

Cat. No.: B10789137

Technical Support Center: (R)-GNE-140

Welcome to the technical support center for (R)-GNE-140. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the
stability and handling of (R)-GNE-140 in common experimental settings. Below you will find
frequently asked questions (FAQs) and troubleshooting guides to ensure the successful
application of this potent lactate dehydrogenase (LDH) inhibitor in your research.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended method for preparing stock solutions of (R)-GNE-140?

Al: It is recommended to prepare stock solutions of (R)-GNE-140 in high-quality, anhydrous
Dimethyl Sulfoxide (DMSO).[1] The solubility in DMSO is reported to be = 50 mg/mL.[2] To
avoid issues with solubility, it is crucial to use newly opened or properly stored anhydrous
DMSO, as hygroscopic DMSO can significantly reduce the solubility of the compound.[1] For
preparation, dissolve the powdered (R)-GNE-140 in DMSO to your desired stock concentration,
for example, 10 mM. Ensure complete dissolution by vortexing. Gentle warming or sonication
can be used to aid dissolution if precipitation is observed.[2]

Q2: How should I store stock solutions of (R)-GNE-140?

A2: Proper storage of (R)-GNE-140 stock solutions is critical to maintain its activity. For long-
term storage, it is recommended to aliquot the DMSO stock solution into single-use volumes to
avoid repeated freeze-thaw cycles and store them at -80°C for up to one year or at -20°C for up
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to six months.[2] The powdered form of (R)-GNE-140 is stable for at least three years when
stored at -20°C.[1]

Q3: What is the stability of (R)-GNE-140 in aqueous solutions and cell culture media?

A3: While specific quantitative data on the half-life of (R)-GNE-140 in various cell culture media
is not readily available in published literature, it is a common issue for small molecules to have
limited stability in aqueous solutions. The stability can be influenced by factors such as pH,
temperature, and the presence of components in the media, like serum. For in vivo studies, it is
recommended to prepare fresh working solutions daily.[2][3] Given that (R)-GNE-140 contains
a thiophene moiety, it may be susceptible to oxidation.[4] Therefore, for in vitro experiments, it
is best practice to add the compound to the culture medium immediately before treating the
cells.

Q4: How does (R)-GNE-140 inhibit its target and what is the downstream signaling pathway?

A4: (R)-GNE-140 is a potent inhibitor of both lactate dehydrogenase A (LDHA) and lactate
dehydrogenase B (LDHB), with IC50 values of 3 nM and 5 nM, respectively.[2] LDHA and
LDHB are key enzymes in the final step of anaerobic glycolysis, where they catalyze the
conversion of pyruvate to lactate, regenerating NAD+ from NADH. By inhibiting LDHA and
LDHB, (R)-GNE-140 blocks this conversion, leading to a decrease in lactate production and an
accumulation of pyruvate. This disrupts the metabolic balance in highly glycolytic cells, such as
many cancer cells, leading to reduced proliferation.[2][5] In some contexts, acquired resistance
to (R)-GNE-140 has been linked to the activation of the AMPK-mTOR-S6K signaling pathway,
which promotes a shift towards oxidative phosphorylation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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